2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 2-[2-(2-phenoxyethoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C15H23NO2.ClH/c1-2-7-15(8-3-1)18-13-12-17-11-9-14-6-4-5-10-16-14;/h1-3,7-8,14,16H,4-6,9-13H2;1H
• InChI Key: RABZNBAQHQMKDK-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCOCCOC2=CC=CC=C2.Cl
• Molecular Formula: C15H24ClNO2
• Molecular Weight: 285.81 g/mol
• CAS No.: 1220030-05-6

Description

“2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride” is a chemical compound with the molecular formula C15H24ClNO2. It has an average mass of 285.810 Da and a monoisotopic mass of 285.149567 Da. This compound is not intended for human or veterinary use and is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 15 carbon atoms, 24 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 chlorine atom.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : A study demonstrated the synthesis of a closely related compound, (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, using Claisen-Schmidt condensation, Michael addition, and N-alkylation. This process showcases advanced techniques in synthesizing piperidine derivatives, which can be relevant for synthesizing 2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride (Ovonramwen, Owolabi, & Oviawe, 2019).

Biological and Pharmacological Activities

• Cytotoxic and Anticancer Properties : A study on 4-(beta-Arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols revealed significant cytotoxicity toward various cell lines, highlighting the potential of piperidine derivatives in cancer treatment. This suggests that this compound may also possess similar properties (Dimmock et al., 1998).

• Protecting Group for Phenols : The evaluation of 2-(piperidine-1-yl)-ethyl (PIP) as a protecting group for phenols, which was found to be stable under various conditions, indicates the utility of piperidine derivatives in synthetic chemistry. This could relate to the use of this compound in similar applications (Norén, 2021).

• Chemical Inhibition Studies : The study on specific inhibitors of carboxylesterases, which involved piperidine derivatives, demonstrates the role of such compounds in enzyme inhibition research. This may guide the exploration of this compound in similar contexts (Yoon et al., 2004).

Chemical Structure and Properties

• Structural Analysis : Research into the synthesis and structural analysis of various piperidine derivatives provides insights into their chemical characteristics. This foundational knowledge is vital for understanding and manipulating this compound for specific research applications (Rameshkumar et al., 2003).

• Pharmacological Effects : The review on Paroxetine hydrochloride, a piperidine derivative, documents its physicochemical properties, spectroscopic data, and pharmacological effects. This comprehensive overview provides a model for studying the properties of this compound (Germann, Ma, Han, & Tikhomirova, 2013).